Cas no 57905-63-2 (4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide)

• Product Name: 4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide
• CAS No: 57905-63-2
• MF: C₁₁H₈N₄O₅
• MW: 276.205021858215
• CID: 386532
• PubChem ID: 5874103
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-[(5-nitro-2-furanyl)methylene]hydrazide, 1-oxide
• N-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1-oxidopyridin-1-ium-4-carboxamide
• 5-Nitro-2-formyl-furan-(isonicotinoylhydrazon-1-oxid)
• NSC528215
• NSC-528215
• 57905-63-2
• NSC 528215

• Inchi： 1S/C11H8N4O5/c16-11(8-3-5-14(17)6-4-8)13-12-7-9-1-2-10(20-9)15(18)19/h1-7H,(H,13,16)/b12-7-
• InChI Key： GZVHDPQRCXMIIU-GHXNOFRVSA-N
• SMILES： O1C(=CC=C1/C=N\NC(C1C=C[N+](=CC=1)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.04954
• Monoisotopic Mass: 276.049469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.669
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 124.68
• LogP: 2.29430